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Introduction

Thymidine glycol (Tg) is a major product of oxidative DNA damage, arising from the reaction
of thymine residues with reactive oxygen species (ROS). As a significant biomarker for
oxidative stress, accurate and robust quantification of Tg in biological matrices is crucial for
research in aging, cancer, neurodegenerative diseases, and for evaluating the efficacy of novel
therapeutics. High-performance liquid chromatography (HPLC) coupled with various detection
methods stands as a powerful and widely used analytical technique for this purpose.

This document provides detailed application notes and experimental protocols for the
guantification of thymidine glycol using different HPLC-based methodologies, including UV,
electrochemical, and mass spectrometric detection.

Signaling Pathway: Formation and Repair of
Thymidine Glycol

Reactive oxygen species, generated through normal metabolic processes or exposure to
ionizing radiation, can attack the C5-C6 double bond of thymine in DNA, leading to the
formation of thymidine glycol.[1] This lesion distorts the DNA helix and can block DNA
replication, making its efficient repair critical for maintaining genomic integrity. The primary
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mechanism for removing thymidine glycol from DNA is the base excision repair (BER)
pathway.
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DNA Damage Base Excision Repair (BER)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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